molecular formula C13H26O8 B1676793 m-PEG6-CH2COOH CAS No. 16142-03-3

m-PEG6-CH2COOH

Cat. No. B1676793
CAS RN: 16142-03-3
M. Wt: 310.34 g/mol
InChI Key: WJNNCBSSWKTIHI-UHFFFAOYSA-N
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Description

M-PEG6-CH2COOH is a PEG linker containing a terminal carboxylic acid . The terminal carboxylic acid can react with primary and secondary amine groups in the presence of activators (e.g., EDC, DCC, HATU) to form a stable amide bond . The mPEG modification increases the aqueous solubility of the resulting compound .


Molecular Structure Analysis

The chemical formula of m-PEG6-CH2COOH is C13H26O8 . Its molecular weight is 310.3 . The exact mass is 310.16 .


Chemical Reactions Analysis

The terminal carboxylic acid of m-PEG6-CH2COOH readily reacts with primary and secondary amine under EDC, DCC, HATU, or other amide coupling conditions to form a stable amide bond .


Physical And Chemical Properties Analysis

M-PEG6-CH2COOH has a molecular weight of 310.3 . Its chemical formula is C13H26O8 . The exact mass is 310.16 . Unfortunately, specific physical properties such as boiling point, melting point, and density were not found in the search results.

Scientific Research Applications

PEG Linker in Bioconjugation

“m-PEG6-CH2COOH” is a PEG linker containing a terminal carboxylic acid . The terminal carboxylic acid can react with primary amine groups in the presence of activators (e.g., EDC, or HATU) to form a stable amide bond . The hydrophilic PEG spacer increases solubility in aqueous media .

Component in PROTACs

“m-PEG6-CH2COOH” can be used in the synthesis of PROTACs . PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein . PROTACs exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .

Enhancing Photodegradation Properties

“m-PEG6-CH2COOH” has been used in the creation of MgO/PEG nanocomposites to enhance photodegradation properties . This application is particularly useful for organic pollutant removal from aqueous solutions under sunlight irradiation .

Use in Biological Applications

“3,6,9,12,15,18-Hexaoxanonadecanoic acid” is a heterobifunctional, PEGylated crosslinker that features a carboxyl group at one end and an alkyne at the other . It exhibits both hydrophobic and hydrophilic moieties for use in biological applications .

Building Block for Synthesis

“3,6,9,12,15,18-Hexaoxanonadecanoic acid” can be used as a building block for the synthesis of small molecules, conjugates of small molecules and/or biomolecules, or other tool compounds for chemical biology and medicinal chemistry that require ligation .

Use in Antibody-Drug Conjugates

“3,6,9,12,15,18-Hexaoxanonadecanoic acid” can be synthetically incorporated into antibody-drug conjugates for targeted protein degradation .

Use in Proteolysis-Targeting Chimeras

“3,6,9,12,15,18-Hexaoxanonadecanoic acid” can be used in the creation of proteolysis-targeting chimeras (PROTAC® molecules) for targeted protein degradation .

Use in Nanoparticle Synthesis

“mPEG5-CH2COOH” is a PEG derivative containing a terminal carboxylic acid . It can be used in the synthesis of nanoparticles, where the hydrophilic PEG spacer increases solubility in aqueous media .

Safety and Hazards

M-PEG6-CH2COOH is not classified as a hazard . In case of skin contact, wash off with soap and plenty of water . If inhaled, move the victim into fresh air . If ingested, rinse mouth with water . It should be handled only by those properly qualified in the handling of potentially hazardous chemicals . It should be stored in closed vessels, refrigerated .

Future Directions

M-PEG6-CH2COOH is a PEG linker that can be used in the synthesis of PROTACs . BroadPharm provides monofunctional or heterobifunctional mPEG linkers with various active groups , indicating potential for diverse applications in the future.

properties

IUPAC Name

2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H26O8/c1-16-2-3-17-4-5-18-6-7-19-8-9-20-10-11-21-12-13(14)15/h2-12H2,1H3,(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WJNNCBSSWKTIHI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCOCCOCCOCCOCCOCC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H26O8
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90595753
Record name 2,5,8,11,14,17-Hexaoxanonadecan-19-oic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90595753
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

310.34 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

16142-03-3
Record name 2,5,8,11,14,17-Hexaoxanonadecan-19-oic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90595753
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

The title compound was synthesized by a condensation method similar to that of Step A of Example 3-1 using [2-(2-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}ethoxy)ethoxy]acetic acid instead of Boc-Sar-OH and 7-((S)-5-hydroxymethyl-2-oxooxazolidin-3-yl)-3-(2-trifluoromethylphenyl)-2H-isoquinolin-1-one obtained in Step B of Example 1-13 instead of 7-((R)-5-hydroxymethyl-2-oxooxazolidin-3-yl)-3-(2-trifluoromethylphenyl)-2H-isoquinolin-1-one obtained in Step B of Example 1-14. However, [2-(2-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}ethoxy)ethoxy]acetic acid was synthesized by a method similar to that of Step A of Example 4-39 using pentaethylene glycol monomethyl ether instead of pentaethylene glycol monobenzyl ether.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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